Chlorocriptine
Description
Chlorocriptine is a semi-synthetic ergot alkaloid that is used in a variety of medical and research applications. It is a derivative of ergotamine, a natural alkaloid found in certain fungi. This compound has been used in the treatment of a variety of diseases and conditions, including Parkinson’s disease, hyperprolactinemia, and acromegaly. It has also been used in laboratory experiments to study the effects of various hormones, neurotransmitters, and drugs on the body.
Scientific Research Applications
Antiviral Research
Chloroquine, a compound with a similar sounding name, has been studied for its potential benefits in treating patients infected by novel viruses such as SARS-CoV-2. This research highlights the importance of re-evaluating existing drugs for new therapeutic purposes, especially in the face of emerging global health challenges (Touret & de Lamballerie, 2020).
Dental Applications
In the field of dentistry, sustained release formulations of chlorhexidine have been investigated for their effectiveness in preventing plaque formation, demonstrating the potential for localized drug delivery systems to improve oral health without systemic side effects (Hirschfeld et al., 1984).
Chemotherapy Adjuvant
Chloroquine has also been explored as an adjuvant to anticancer chemotherapies. Its ability to inhibit autophagy and potentially enhance the efficacy of chemotherapeutic drugs presents an interesting avenue for cancer treatment research (Pascolo, 2016).
Properties
IUPAC Name |
(6aR,9R)-5-chloro-N-[(1S,2S,4R,7S)-2-hydroxy-7-(2-methylpropyl)-5,8-dioxo-4-propan-2-yl-3-oxa-6,9-diazatricyclo[7.3.0.02,6]dodecan-4-yl]-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide |
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InChI |
InChI=1S/C32H40ClN5O5/c1-16(2)12-24-29(40)37-11-7-10-25(37)32(42)38(24)30(41)31(43-32,17(3)4)35-28(39)18-13-20-19-8-6-9-22-26(19)21(27(33)34-22)14-23(20)36(5)15-18/h6,8-9,13,16-18,23-25,34,42H,7,10-12,14-15H2,1-5H3,(H,35,39)/t18-,23-,24+,25+,31-,32+/m1/s1 |
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| Source | PubChem | |
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InChI Key |
VZEXWQJDRAAALP-AYFBDAFISA-N |
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| Source | PubChem | |
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Canonical SMILES |
CC(C)CC1C(=O)N2CCCC2C3(N1C(=O)C(O3)(C(C)C)NC(=O)C4CN(C5CC6=C(NC7=CC=CC(=C67)C5=C4)Cl)C)O |
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| Source | PubChem | |
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Isomeric SMILES |
CC(C)C[C@H]1C(=O)N2CCC[C@H]2[C@]3(N1C(=O)[C@](O3)(C(C)C)NC(=O)[C@H]4CN([C@@H]5CC6=C(NC7=CC=CC(=C67)C5=C4)Cl)C)O |
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| Source | PubChem | |
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Molecular Formula |
C32H40ClN5O5 |
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| Source | PubChem | |
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Molecular Weight |
610.1 g/mol |
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| Source | PubChem | |
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CAS No. |
68944-88-7 |
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| Record name | Ergotaman-3',6',18-trione, 2-chloro-12'-hydroxy-2'-(1-methylethyl)-5'-(2-methylpropyl)-, (5'alpha)- (9CI) | |
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